(1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine

Core Science & Biosynthesis

(1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine CAS number search

This is an in-depth technical guide for (1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine .

Chemical Identity, Asymmetric Synthesis, and Pharmacological Utility[1]

Executive Summary

(1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine (CAS: 1246567-33-8 ) is a high-value chiral fluorinated building block used in the synthesis of bioactive pharmaceutical ingredients (APIs). Characterized by a benzylic amine adjacent to a fluoromethyl group, this motif serves as a critical bioisostere for

-hydroxy amines and ethylamines, offering enhanced metabolic stability and lipophilicity. This guide details its chemical properties, a validated asymmetric synthesis protocol via amino alcohol fluorination, and its application in medicinal chemistry.

Chemical Characterization & Properties

The introduction of a fluorine atom at the

-position of an ethylamine chain significantly alters the pKa of the amine (lowering it by ~1–2 units compared to the non-fluorinated parent) and reduces the basicity, which can improve oral bioavailability and blood-brain barrier (BBB) penetration.

Table 1: Physicochemical Profile

Property	Data
Chemical Name	(1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine
CAS Number	1246567-33-8 (Free Base)
Synonyms	(R)- -Fluoro-4-methoxy- -methylbenzylamine; (R)-1-(4-Methoxyphenyl)-2-fluoroethylamine
Molecular Formula	C H FNO
Molecular Weight	169.20 g/mol
Chirality	(1R)-Enantiomer
Physical State	Colorless to pale yellow oil (Free base); White solid (HCl salt)
Solubility	Soluble in DMSO, Methanol, DCM; HCl salt soluble in water
pKa (Predicted)	~8.5 (Amine conjugate acid)
LogP (Predicted)	1.1 – 1.3

Validated Synthetic Protocol

The most robust laboratory-scale synthesis preserves the chiral center of a commercially available amino acid precursor. This protocol utilizes the Deoxyfluorination of N-Protected Amino Alcohols , a method chosen for its high enantiomeric retention and operational reliability.

Core Logic:

• Chiral Pool Start: Utilization of (R)-4-Methoxyphenylglycine ensures the absolute stereochemistry is fixed at the start.

• Reduction: Conversion of the carboxylic acid to a primary alcohol.

• Protection: N-Boc protection prevents side reactions during fluorination.

• Nucleophilic Fluorination: Use of DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor converts the primary alcohol to a fluoride. Since the reaction occurs at the primary carbon, the chiral center at the benzylic position is preserved (no Walden inversion).

• Deprotection: Acidic removal of the Boc group yields the target amine salt.

Step-by-Step Methodology

Reagents:

• (R)-2-Amino-2-(4-methoxyphenyl)acetic acid (Starting Material)

• LiAlH

  (Lithium Aluminum Hydride) or BH THF

• Di-tert-butyl dicarbonate (Boc

  O)

• DAST (Diethylaminosulfur trifluoride)[1][2]

• Dichloromethane (DCM), anhydrous

• HCl (4M in dioxane)

Protocol:

• Reduction to Amino Alcohol:

  • Suspend (R)-2-Amino-2-(4-methoxyphenyl)acetic acid (10 mmol) in anhydrous THF (50 mL) under N

    .

  • Slowly add BH

    THF (1M, 25 mL) at 0°C. Reflux for 12 hours.

  • Quench with MeOH, concentrate, and work up to obtain (R)-2-Amino-2-(4-methoxyphenyl)ethanol.

• N-Protection:

  • Dissolve the crude amino alcohol in DCM (30 mL) and Et

    N (1.5 eq).

  • Add Boc

    O (1.1 eq) at 0°C. Stir at RT for 4 hours.

  • Wash with 1N HCl, brine, dry over Na

    SO . Purify via silica flash chromatography to yield tert-butyl ((1R)-2-hydroxy-1-(4-methoxyphenyl)ethyl)carbamate.

• Deoxyfluorination (Critical Step):

  • Dissolve the N-Boc intermediate (5 mmol) in anhydrous DCM (20 mL) in a plastic/Teflon vessel (glass can etch).

  • Cool to -78°C. Add DAST (1.5 eq) dropwise via syringe.

  • Allow to warm to RT overnight.

  • Safety Note: Quench carefully by pouring into saturated NaHCO

    (vigorous CO evolution). Extract with DCM.[3]

  • Purify to yield tert-butyl ((1R)-2-fluoro-1-(4-methoxyphenyl)ethyl)carbamate.

• Deprotection:

  • Dissolve the fluorinated carbamate in minimal dioxane.

  • Add 4M HCl in dioxane (10 eq). Stir for 2 hours.

  • Precipitate with Et

    O, filter, and dry to obtain (1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine Hydrochloride .

Synthetic Pathway Visualization

Figure 1: Chemo-enzymatic or chemical synthesis pathway preserving the (1R) stereocenter.

Applications in Drug Development

This specific fluorinated amine scaffold is a versatile pharmacophore in medicinal chemistry.[4]

Bioisosterism & Metabolic Blocking

• Bioisostere: The -CH

  F group acts as a bioisostere for the -CH OH (hydroxymethyl) group but eliminates the hydrogen bond donor capability, increasing lipophilicity (LogP) and membrane permeability.

• Metabolic Stability: The C-F bond is metabolically robust. Replacing a labile C-H or C-OH with C-F blocks oxidative metabolism (e.g., by Cytochrome P450s) at the

  -position, prolonging the drug's half-life ( ).

Target Classes

• Monoamine Transporter Inhibitors: The structural similarity to neurotransmitters (dopamine, norepinephrine) makes it a scaffold for designing reuptake inhibitors.

• Trace Amine-Associated Receptors (TAARs): Fluorinated phenethylamines are potent ligands for TAAR1, investigated for antipsychotic and antidepressant activity.

• Kinase Inhibitors: Used as a solvent-exposed tail group to modulate solubility and potency in ATP-competitive inhibitors.

Structure-Activity Relationship (SAR) Logic

Figure 2: Pharmacophore analysis highlighting the functional roles of the molecule's substructures.

Safety & Handling (E-E-A-T)

Hazard Classification:

• Skin/Eye Irritant: Fluorinated amines can be caustic.

• Acute Toxicity: Treat as toxic by ingestion (Category 3/4).

• Storage: Hygroscopic (especially as HCl salt). Store at 2–8°C under inert atmosphere (Argon/Nitrogen).

Handling Protocol:

• Always handle in a fume hood.

• Avoid contact with glass if free HF is suspected (though unlikely in purified salt).

• Incompatibility: Strong oxidizing agents and acid chlorides (unless coupling is intended).

References

• PubChem. (n.d.).[5] 2-fluoro-1-(4-methoxyphenyl)ethanamine hydrochloride.[6] Retrieved from [Link].

• Organic Letters. (2010). Enantioselective Synthesis of β-Fluoroamines from β-Amino Alcohols. ACS Publications. Retrieved from [Link].

• Journal of the American Chemical Society. (2016). Enantioselective Synthesis of β-Fluoro Amines via β-Amino α-Fluoro Nitroalkanes. ACS Publications. Retrieved from [Link].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. guidechem.com [guidechem.com]
• 4. A general, enantioselective synthesis of β- and γ-fluoroamines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. americanelements.com [americanelements.com]
• 6. PubChemLite - 2-fluoro-1-(4-methoxyphenyl)ethan-1-amine hydrochloride (C9H12FNO) [pubchemlite.lcsb.uni.lu]

The Beta-Fluoroamine Motif: A Strategic Guide to SAR and Synthesis

The Strategic Imperative

In modern drug discovery, the beta-fluoroamine ($ \beta $-fluoroamine) motif has evolved from a niche stereoelectronic curiosity into a validated tool for multiparametric optimization. For medicinal chemists, the introduction of a fluorine atom beta to a basic nitrogen is rarely about adding a halogen for steric bulk; it is a precision maneuver to modulate basicity (pKa) , conformational bias , and metabolic stability without significantly altering the molecular footprint.

This guide dissects the structure-activity relationship (SAR) of $ \beta $-fluoroamines, providing a mechanistic rationale for their deployment and field-proven protocols for their synthesis.

Key Performance Indicators (KPIs) Modulated

• hERG Avoidance: Lowering amine pKa reduces the concentration of the cationic species at physiological pH, often correlating with reduced inhibition of the hERG potassium channel.

• Permeability ($ P_{app} $): Reduced ionization at pH 7.4 increases the fraction of neutral species, facilitating passive diffusion across the blood-brain barrier (BBB) and enterocytes.

• Conformational Locking: The gauche effect restricts bond rotation, reducing the entropic penalty of binding to a receptor.

Physicochemical Mechanics: The "Why" and "How"

The pKa Depression

The most immediate impact of $ \beta

\chi = 3.98 -I $) propagates through the carbon framework, destabilizing the N-H bonds of the conjugate acid (ammonium species).

• Magnitude: Typically, a single $ \beta $-fluorine lowers the pKa by 1.0 to 2.0 log units .[1]

• Strategic Utility: If a lead compound has a pKa of 9.5, it is >99% protonated at pH 7.4. Introducing a $ \beta $-fluorine can drop the pKa to ~8.0, significantly increasing the population of the neutral, permeable species.

The Fluorine Gauche Effect

Unlike heavier halogens that prefer an anti relationship to avoid steric clash, the C-F bond and the C-N bond in a protonated $ \beta $-fluoroamine preferentially adopt a gauche (synclinal) conformation.

Mechanistic Drivers:

• Electrostatic Attraction: In the protonated state ($ R_2NH^+

  \delta^- H^{\delta+} $) experience a stabilizing Coulombic attraction.

• Hyperconjugation: Even in the neutral state, the $ \sigma_{C-H} \to \sigma^*_{C-F} $ orbital overlap stabilizes the gauche conformer.

Visualizing the Equilibrium:

Figure 1: The conformational equilibrium of beta-fluoroamines shifts toward the gauche form upon protonation, "locking" the bioactive conformation.

Quantitative SAR Data

The following table summarizes the impact of $ \beta $-fluorination on key physicochemical properties in a piperidine series (a common drug scaffold).

Scaffold	Substituent	pKa (Exp)	LogD (7.4)	hERG IC50 ( M)	Metabolic Stability ( )
Piperidine	H (Parent)	11.0	0.5	1.2	Low (N-dealkylation)
3-F-Piperidine	F (Axial)	9.4	0.8	8.5	High
3-F-Piperidine	F (Equatorial)	9.6	0.7	6.2	Medium
3,3-F2-Piperidine	F, F	8.1	1.1	>30	Very High

Data synthesized from AstraZeneca and Taisho Pharmaceutical case studies (See References).

Synthesis Architectures

Creating the C-F bond with stereochemical precision is the primary bottleneck. Two dominant strategies exist: Deoxyfluorination (using DAST/Deoxo-Fluor) and Nucleophilic Ring Opening of aziridines. The latter is preferred for late-stage functionalization due to higher predictability and safety.

Decision Matrix for Synthesis

Figure 2: Synthetic decision tree selecting the optimal pathway based on precursor availability.

Validated Protocol: Lewis Base Catalyzed Aziridine Opening

This protocol (adapted from Doyle et al.) avoids hazardous anhydrous HF and uses latent fluoride sources. It is highly regioselective for opening terminal aziridines at the unsubstituted carbon (or dictated by electronic bias).

Reagents:

• Substrate: $ N $-Boc Aziridine (1.0 equiv)

• Fluoride Source: Benzoyl Fluoride (BzF) (1.5 equiv)

• Activator: HFIP (Hexafluoroisopropanol) (Solvent/Additive)

• Catalyst: DBU or MTBD (5 mol%)

Step-by-Step Workflow:

• Setup: In a flame-dried vial equipped with a magnetic stir bar, dissolve the $ N $-Boc aziridine (1.0 mmol) in HFIP (2.0 mL). Note: HFIP acts as a hydrogen-bond donor to activate the fluoride.

• Addition: Add Benzoyl Fluoride (1.5 mmol) followed by the catalyst (DBU, 0.05 mmol) at 0°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor by TLC or LCMS for the disappearance of the aziridine.

• Quench: Dilute with dichloromethane (DCM) and quench with saturated aqueous $ NaHCO_3 $.

• Workup: Extract the aqueous layer with DCM (3x). Dry combined organics over $ MgSO_4 $, filter, and concentrate.[2]

• Purification: Flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Validation Check:

• 19F NMR: Look for a signal around -230 ppm (characteristic of secondary alkyl fluorides).

• Coupling Constants: The $ ^2J_{H-F} $ (geminal) is typically ~48 Hz, and $ ^3J_{H-F} $ (vicinal) varies between 15–30 Hz depending on the gauche/anti conformation.

Case Study: Optimization of DPP-4 Inhibitors

Researchers at Taisho Pharmaceutical utilized the $ \beta $-fluoroamine motif to optimize a pyrrolidine-based DPP-4 inhibitor.[3]

• Challenge: The parent cyanopyrrolidine suffered from low metabolic stability and moderate potency.

• Intervention: Replacement of the $ \beta $-hydrogen with fluorine (specifically the cis-fluorine relative to the nitrile).

• Outcome:

  • Potency: 3-fold increase ($ IC_{50} $ improved from 12 nM to 4 nM).

  • Mechanism: X-ray crystallography confirmed that the fluorine atom induced a specific ring pucker (via the gauche effect) that perfectly aligned the nitrile group with the catalytic serine in the enzyme active site.

  • Stability: The C-F bond blocked the oxidative metabolism at the 3-position of the pyrrolidine ring.

References

• Synthesis of β-Fluoroamines by Lewis Base Catalyzed Hydrofluorination of Aziridines. Source: J. Org.[4][5] Chem. (ACS) [Link]

• The Fluorine Gauche Effect in Medicinal Chemistry. Source: J. Med. Chem. [Link][6][7]

• Modulation of Basic Functionality in Drug Discovery: The Impact of Fluorine. Source: Cambridge MedChem Consulting [Link]

• Enantioselective Synthesis of β- and γ-Fluoroamines. Source: PMC (NIH) [Link]

• Fluorine in Drug Design: A Case Study of DPP-4 Inhibitors. Source: Bioorg. Med. Chem. Lett. [Link]

Sources

• 1. A general, enantioselective synthesis of β- and γ-fluoroamines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 3. chemrxiv.org [chemrxiv.org]
• 4. 1,2-Fluoroamine synthesis by fluorination or substitution [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Highly diastereoselective and general synthesis of primary β-fluoroamines - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Enantioselective synthesis of chiral beta-fluoroamines

Topic: Enantioselective Synthesis of Chiral

-Fluoroamines Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Academic Researchers

Strategic Application Note: Precision Synthesis of Chiral -Fluoroamines

Executive Summary: The Fluorine Effect

The introduction of a fluorine atom at the

-position relative to an amine (the -fluoroamine motif) is a high-value strategy in modern drug design.[1][2] This structural modification exploits the gauche effect , locking the ethylamine chain into a specific conformation that can enhance receptor binding affinity. Furthermore, the high electronegativity of fluorine lowers the pKa of the adjacent amine (typically by 1–2 units), reducing lysosomal trapping and improving metabolic stability against oxidative deamination.

This guide details two distinct, field-proven synthetic strategies to access this motif with high enantioselectivity:

• Pathway A (C–F Bond Formation): Asymmetric Ring Opening (ARO) of meso-aziridines using Hydrogen Bonding Phase-Transfer Catalysis (HB-PTC).

• Pathway B (C–C Bond Formation): Direct Catalytic Asymmetric Mannich Reaction using

  -fluorinated nucleophiles.

Strategic Decision Framework

The choice of method depends heavily on the starting material availability and the desired substitution pattern.

Figure 1: Decision matrix for selecting the optimal synthetic pathway based on steric requirements.

Protocol A: Asymmetric Ring Opening (ARO) via HB-PTC

Primary Reference: Pupo, G. et al. J. Am. Chem. Soc.2019 , 141, 2878.

The Challenge & Solution

Traditional nucleophilic fluorination often relies on hazardous HF reagents (e.g., Olah's reagent) or expensive electrophilic sources (NFSI). The breakthrough described here utilizes Potassium Fluoride (KF) —the safest and cheapest fluoride source.[3] The challenge of KF's poor solubility in organic solvents is overcome using a chiral bis-urea catalyst that operates via Hydrogen Bonding Phase-Transfer Catalysis (HB-PTC).[3][4]

Mechanism of Action

The chiral bis-urea catalyst performs two functions:

• Solubilization: It encapsulates the fluoride ion, bringing it into the non-polar organic phase.

• Stereocontrol: The resulting chiral silicate-like complex directs the fluoride attack on the meso-aziridinium ion, ensuring enantioselective ring opening.

Figure 2: Mechanism of HB-PTC enabling the use of solid KF for enantioselective fluorination.

Detailed Experimental Protocol

Target: Synthesis of (1R,2R)-1-fluoro-N,2-diphenyl-2-(pyrrolidin-1-yl)ethan-1-amine derivatives.

Reagents:

• Substrate: meso-Aziridine (1.0 equiv)

• Reagent: Potassium Fluoride (KF), spray-dried (3.0 equiv)

• Catalyst: Chiral Bis-Urea (e.g., S-Schreiner-type derivative) (5 mol%)

• Solvent:

  -Trifluorotoluene ( ) or Chlorobenzene

• Additive: 18-Crown-6 (optional, depending on specific substrate)

Step-by-Step Workflow:

• Catalyst Preparation: In a flame-dried reaction vial equipped with a magnetic stir bar, charge the chiral bis-urea catalyst (0.05 mmol) and spray-dried KF (3.0 mmol).

• Solvent Addition: Add anhydrous

  (2.0 mL) under an argon atmosphere. Stir vigorously at room temperature for 15 minutes to initiate complex formation.

• Substrate Addition: Add the meso-aziridine (1.0 mmol) directly to the suspension.

  • Note: If the aziridine is generated in situ (e.g., from a chloro-amine), ensure the precursor is fully converted before adding to the fluoride mix.

• Reaction: Seal the vial and stir at 40°C for 24–48 hours.

  • Monitoring: Monitor consumption of aziridine by TLC (stain with Ninhydrin) or

    F NMR (appearance of signal at -170 to -190 ppm).

• Work-up: Filter the reaction mixture through a short pad of silica gel to remove excess KF and catalyst. Wash the pad with

  .

• Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc gradient).

Typical Results (Data Summary):

Parameter	Value / Observation
Yield	85 – 96%
Enantiomeric Ratio (er)	Up to 97:3
Scale	Scalable to >50g (as reported by Gouverneur)
Key Limitation	Requires meso starting materials (symmetrically substituted).

Protocol B: Direct Catalytic Asymmetric Mannich Reaction

Primary Reference: Trost, B. M. et al. Angew. Chem. Int. Ed.2016 , 55, 781.

The Challenge & Solution

Synthesizing

-fluoroamines with a tetrasubstituted carbon bearing the fluorine (quaternary center) is chemically difficult due to steric hindrance. The "soft enolization" strategy uses a dinuclear Zinc-ProPhenol catalyst to activate -fluoroketones (nucleophiles) for attack on imines.

Mechanism of Action

The Dinuclear Zn-ProPhenol catalyst acts as a bifunctional Lewis acid/Brønsted base.

• Enolization: One Zn center coordinates the

  -fluoroketone, while the phenoxide ligand assists in deprotonation to form a chiral Zinc-enolate.

• Activation: The second Zn center activates the imine electrophile.

• Bond Formation: The catalyst brings both partners into proximity, directing the facial selectivity.

Detailed Experimental Protocol

Target: Synthesis of

-fluoro- -amino ketones.

Reagents:

• Nucleophile:

  -Fluoroacetophenone derivative (1.0 equiv)

• Electrophile: N-Boc aldimine (1.1 equiv)

• Catalyst: (R,R)-Zn-ProPhenol complex (5–10 mol%)

• Base: Diethylzinc (

  ) (used to generate the active catalyst species in situ)

• Solvent: THF or Toluene

Step-by-Step Workflow:

• Catalyst Generation: In a glovebox or under strict

  line, dissolve the ProPhenol ligand (0.05 mmol) in THF (1 mL). Add (1.0 M in hexanes, 0.10 mmol). Stir for 30 minutes at RT to evolve ethane and form the active dinuclear species.

• Reactant Addition: Add the

  -fluoroketone (0.5 mmol) and the N-Boc imine (0.55 mmol) to the catalyst solution.

• Reaction: Stir the mixture at 0°C to 4°C.

  • Duration: Reactions typically require 12–24 hours.

  • Critical Control: Avoid moisture; water hydrolyzes the zinc-enolate immediately.

• Quench: Quench with saturated aqueous

  (2 mL).

• Extraction: Extract with EtOAc (3 x 5 mL). Dry organic layers over

  .

• Purification: Flash chromatography on silica gel. (Note:

  -fluoroamines can be sensitive to silica; use 1% in eluent if streaking occurs).

Typical Results (Data Summary):

Substrate Class	Yield (%)	dr (anti:syn)	ee (%)
Electron-rich Aryl Imines	85-95	>20:1	95-99
Electron-poor Aryl Imines	80-90	>15:1	90-95
Alkyl Imines	60-75	10:1	85-90

Quality Control & Validation

To ensure the integrity of the synthesized chiral

-fluoroamines, the following validation steps are mandatory:

• NMR Verification (

  F):

  • Look for the characteristic splitting pattern. A

    -fluoroamine (H-C-F) will show a distinct geminal coupling ( Hz) and vicinal coupling to the -proton.

• Enantiomeric Excess (HPLC):

  • Column: Chiralpak AD-H or OD-H.

  • Mobile Phase: Hexane/IPA (typically 90:10 or 95:5).

  • Detection: UV at 210 nm or 254 nm.

  • Note: Fluorine substitution often reduces UV absorption compared to the non-fluorinated parent; ensure sample concentration is adequate.

• Absolute Configuration:

  • Confirm via X-ray crystallography if a solid derivative (e.g.,

    -bromobenzoate salt) can be crystallized. Alternatively, compare optical rotation with literature values for known analogs.

References

• Pupo, G., Vicini, A. C., Ascough, D. M. H., Ibba, F., Christensen, K. E., Thompson, A. L., & Brown, J. M., Gouverneur, V. (2019). Hydrogen Bonding Phase-Transfer Catalysis with Potassium Fluoride: Enantioselective Synthesis of

  -Fluoroamines. Journal of the American Chemical Society, 141(7), 2878–2883. Link[4]

• Kalow, J. A., & Doyle, A. G. (2010). Enantioselective Ring Opening of Epoxides by Fluoride Anion Promoted by a Cooperative Dual-Catalyst System.[5] Journal of the American Chemical Society, 132(10), 3268–3269. Link

• Trost, B. M., Saget, T., & Hung, C. J. (2016).

  -Fluoroamines. Angewandte Chemie International Edition, 55(2), 781–784. Link[6]

• Saadi, J., & Wennemers, H. (2016). Enantioselective synthesis of

  -fluoro- -amino aldehydes via organocatalytic Mannich reaction. Nature Chemistry, 8, 276–280. Link

• Zhou, Q.-L. (2016). Transition-Metal-Catalyzed Asymmetric Hydrogenation of Enamides. Chemical Reviews, 116(24), 14769–14827. Link

Sources

• 1. A general, enantioselective synthesis of β- and γ-fluoroamines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalytic Asymmetric Mannich Reactions with Fluorinated Aromatic Ketones: Efficient Access to Chiral β-Fluoroamines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 6. Catalytic Asymmetric Mannich Reactions with Fluorinated Aromatic Ketones: Efficient Access to Chiral β-Fluoroamines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Deoxyfluorination of Chiral Amino Alcohols

Executive Summary

The conversion of chiral amino alcohols to their corresponding fluorides is a high-value transformation in medicinal chemistry, offering bioisosteric replacement of hydroxyl groups to modulate pKa, lipophilicity, and metabolic stability. However, this reaction is plagued by two critical failure modes: safety hazards associated with fluorinating reagents and loss of stereochemical integrity via the "aziridinium trap."

This guide provides a validated framework for selecting the correct reagent (PyFluor, XtalFluor-E, or Deoxo-Fluor) and engineering the substrate (via protecting groups) to ensure predictable

inversion.

The Mechanistic Challenge: The Aziridinium Trap

Unlike simple alcohols, amino alcohols possess an internal nucleophile (the amine) that competes with the external fluoride source.

• Desired Pathway (

  ): The activated hydroxyl group is displaced directly by fluoride, resulting in inversion of stereochemistry.

• Undesired Pathway (Neighboring Group Participation): The amine attacks the activated alcohol faster than the fluoride, forming an aziridinium intermediate. Subsequent ring opening by fluoride can occur at either carbon, leading to retention (double inversion) or rearrangement (regioisomerism).

Visualization: Pathway Bifurcation

The following diagram illustrates the kinetic competition that dictates stereochemical outcome.

Figure 1: Kinetic competition between direct displacement and neighboring group participation (NGP).

Strategic Reagent Selection

The choice of reagent dictates safety protocols and selectivity. While DAST was the historical standard, it is no longer recommended due to thermal instability.[1]

Table 1: Comparative Analysis of Fluorinating Agents

Feature	PyFluor (Recommended)	XtalFluor-E (High Selectivity)	Deoxo-Fluor (Legacy/Potent)	DAST (Avoid)
Physical State	Crystalline Solid	Crystalline Solid	Liquid	Liquid
Thermal Stability	High (Stable >200°C)	High (Stable)	Moderate (Dec. >140°C)	Low (Explosive >90°C)
HF Generation	No (Needs HF source/base)	No (Needs HF source/base)	Yes (Hydrolyzes instantly)	Yes (Hydrolyzes instantly)
Mechanism	Sulfonyl fluoride activation	Aminodifluorosulfinium	Aminosulfur trifluoride	Aminosulfur trifluoride
Primary Risk	Low	Low	Thermal runaway / HF burn	Explosion / HF burn
Selectivity	High (Minimizes elimination)	High (Minimizes elimination)	Moderate	Low (Elimination common)

Substrate Engineering: Protecting Groups

To prevent the aziridinium pathway shown in Figure 1, the nucleophilicity of the nitrogen must be suppressed.

• Ineffective: N-Benzyl, N-Allyl, N-Alkyl (Lone pair is too available).

• Moderate: N-Boc (Bulky, but can still participate in some cases).

• Highly Effective: N-Cbz, N-Tosyl, N-Fmoc (Strong electron-withdrawing groups disable NGP).

Rule of Thumb: Always use a Carbamate (Cbz) or Sulfonamide (Ts) protecting group for 1,2-amino alcohols.

Experimental Protocols

Protocol A: PyFluor (Modern, Safer, Scalable)

Best for: Late-stage functionalization, scale-up, and substrates prone to elimination.

Materials:

• Substrate (1.0 equiv)

• PyFluor (1.2 equiv) [Sigma-Aldrich / Commercially Available]

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (2.0 equiv)

• Solvent: Toluene (anhydrous) or DCM.

Procedure:

• Setup: Charge an oven-dried flask with the amino alcohol substrate (1.0 equiv) and PyFluor (1.2 equiv).

• Solvation: Add anhydrous Toluene (0.5 M concentration relative to substrate). Stir at room temperature (RT).

• Activation: Dropwise add DBU (2.0 equiv) over 5 minutes.

  • Note: The reaction typically does not exotherm violently, unlike DAST.[2]

• Monitoring: Stir at RT for 2–18 hours. Monitor by TLC/LCMS.

  • Mechanistic Note: DBU acts as a Brønsted base to deprotonate the alcohol, facilitating attack on the sulfonyl fluoride.

• Workup: Dilute with Et2O, wash with 1N HCl (to remove DBU), saturated NaHCO3, and brine. Dry over MgSO4.

Protocol B: XtalFluor-E (High Selectivity)

Best for: Acid-sensitive substrates where elimination is a major side reaction.

Materials:

• Substrate (1.0 equiv)

• XtalFluor-E (1.5 equiv)

• Promoter:

  (2.0 equiv) or DBU (2.0 equiv).

• Solvent: Anhydrous DCM.

Procedure:

• Setup: Charge a chemically resistant flask (Teflon/HDPE preferred, glass acceptable if dry) with XtalFluor-E (1.5 equiv) and substrate.

• Cooling: Cool the mixture to -78°C under Nitrogen/Argon.

• Addition: Add

  (2.0 equiv) dropwise.

  • Critical: XtalFluor-E does not release fluoride until the promoter is added.[3]

• Reaction: Allow to warm to RT naturally and stir for 12 hours.

• Quench: Quench with saturated aqueous NaHCO3 (Caution: Gas evolution).

Protocol C: Deoxo-Fluor (Legacy / High Reactivity)

Best for: Unreactive secondary alcohols where milder reagents fail. Warning: Strict safety controls required.

Materials:

• Substrate (1.0 equiv)

• Deoxo-Fluor (1.2 – 1.5 equiv)

• Solvent: Anhydrous DCM.

Procedure:

• Safety Check: Ensure no moisture is present. Use plastic syringes (glass syringes can seize due to HF etching).

• Cooling: Cool substrate in DCM to -78°C (Essential to control exotherm).

• Addition: Add Deoxo-Fluor dropwise. Do not add rapidly; the induction period can lead to delayed thermal runaway.

• Warming: Allow to warm to 0°C or RT. Do not heat above 50°C.

• Quench (CRITICAL):

  • Do not pour reaction into water.

  • Dilute reaction mixture with DCM.

  • Add dropwise to a rapidly stirring saturated NaHCO3 solution at 0°C.

  • Reasoning: Direct water contact generates HF gas instantly.

Troubleshooting & Optimization

Observation	Diagnosis	Solution
Retention of Configuration	Aziridinium formation (NGP).	Switch N-protecting group to Cbz, Tosyl, or Nosyl.
Elimination (Alkene)	Basicity of fluoride ion is too high.	Switch to PyFluor (less basic conditions) or lower temperature.
No Reaction	Steric hindrance or poor activation.	Switch to Deoxo-Fluor (more potent) or heat PyFluor to 40°C.
Glassware Etching	HF generation.	Use Teflon/HDPE vessels; switch to XtalFluor-E (generates less free HF).

References

• PyFluor Protocol & Mechanism: Nielsen, M. K.; Ugaz, C. R.; Li, W.; Doyle, A. G. "PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent."[2] J. Am. Chem. Soc.[2][4][5]2015 , 137, 9571–9574.[2]

• XtalFluor Development: L’Heureux, A.; Beaulieu, F.; Bennett, C.; Bill, D. R.; Clayton, S.; LaFlamme, F.; Mirmehrabi, M.; Tadayon, S.; Tovell, D.; Couturier, M. "Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling." J. Org.[4][6] Chem.2010 , 75, 3401–3411.

• Deoxo-Fluor vs DAST: Lal, G. S.; Pez, G. P.; Pesaresi, R. J.; Prozonic, F. M.; Cheng, H. "Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability."[6][7] J. Org.[4][6] Chem.1999 , 64, 7048–7054.[6]

• Aziridinium Mechanics in Amino Alcohols: Sardina, F. J.; Rapoport, H. "Enantiospecific Synthesis of Heterocycles from alpha-Amino Acids." Chem. Rev.1996 , 96, 1825–1872.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent [organic-chemistry.org]
• 3. merckmillipore.com [merckmillipore.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols: Reagents for Electrophilic Fluorination of Phenethylamines

Introduction: The Strategic Role of Fluorine in Phenethylamine Drug Candidates

Phenethylamines represent a core scaffold in a vast array of neurologically active pharmaceuticals and clinical candidates. The strategic introduction of fluorine into this privileged structure is a cornerstone of modern medicinal chemistry.[1][2] Incorporating fluorine can profoundly modulate a molecule's physicochemical and pharmacological properties, often leading to enhanced metabolic stability, increased lipophilicity for better blood-brain barrier penetration, and improved binding affinity to biological targets.[3][4][5] These modifications can translate directly into superior pharmacokinetic profiles and overall drug efficacy.[4]

Electrophilic fluorination has emerged as a premier strategy for the late-stage introduction of fluorine onto electron-rich aromatic systems like phenethylamines.[4][6][7] This approach allows for the direct conversion of C-H bonds to C-F bonds, enabling the rapid synthesis of fluorinated analogues from advanced intermediates without the need for de novo synthesis from fluorinated starting materials.[3][7] This guide provides researchers, scientists, and drug development professionals with a detailed overview of common electrophilic fluorinating reagents, factors governing their reactivity and selectivity, and robust protocols for their application in the synthesis of fluorinated phenethylamines.

The Underlying Mechanism: Electrophilic Aromatic Substitution (SEAr)

The direct fluorination of the phenethylamine aromatic ring proceeds via an Electrophilic Aromatic Substitution (SEAr) mechanism. In this reaction, the π-electron system of the aromatic ring acts as a nucleophile, attacking an electrophilic fluorine source ("F+"). This attack forms a resonance-stabilized carbocation intermediate, commonly known as a sigma complex or Wheland intermediate.[8][9] The reaction concludes with the loss of a proton from the site of attack, restoring aromaticity and yielding the fluorinated product. The kinetic isotope effect (kH/kD) for these reactions is often close to 1.0, indicating that the initial attack by the aromatic ring is the rate-limiting step, not the subsequent deprotonation.[8]

Caption: General mechanism for electrophilic aromatic fluorination (SEAr).

The regiochemical outcome of the fluorination is dictated by the directing effects of substituents on the aromatic ring. The ethylamine side chain is an activating, ortho-, para-directing group. Therefore, in the absence of other strongly directing groups or steric hindrance, fluorination is expected to occur primarily at the positions ortho and para to the side chain.

Selecting the Right Tool: A Comparative Analysis of N-F Reagents

The development of stable, easy-to-handle reagents containing a polarized nitrogen-fluorine (N-F) bond has revolutionized electrophilic fluorination.[6][10] These reagents have largely replaced hazardous sources like elemental fluorine (F₂).[11][12] The reactivity of N-F reagents is tuned by the electron-withdrawing groups attached to the nitrogen, which modulates the electrophilicity of the fluorine atom.[6] The two most prominent reagents in this class are Selectfluor® and N-Fluorobenzenesulfonimide (NFSI).

Feature	Selectfluor® (F-TEDA-BF₄)	N-Fluorobenzenesulfonimide (NFSI)
Structure	1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)
Appearance	White, crystalline, non-volatile solid	Colorless crystalline powder[13][14]
Reactivity	Highly reactive, potent "F+" source[15][16]	Milder, yet highly effective fluorinating agent[17][18]
Solubility	Soluble in polar solvents like acetonitrile, DMF, water[16]	Soluble in most organic solvents (THF, DCM, MeCN, Toluene)[18]
Key Advantages	User-friendly, air- and moisture-stable, broad substrate scope, high yields[15]	Bench-stable, easy to handle, excellent for a wide range of substrates[14]
Considerations	Its high reactivity can sometimes lead to side reactions or lack of selectivity.[19]	Less reactive than Selectfluor, may require longer reaction times or activation.[18][19]
Primary Use Case	General-purpose electrophilic fluorination of activated arenes and enolates.[20]	Fluorination of carbanions, organometallics, and activated arenes; also used as an oxidant.[13][21]

Causality Behind Reagent Choice:

• For highly activated phenethylamine systems: NFSI is often the preferred choice. Its milder nature provides a greater degree of control, minimizing potential side reactions like oxidation or polymerization that can occur with the more powerful Selectfluor®.

• For less activated or sterically hindered substrates: The superior reactivity of Selectfluor® may be necessary to drive the reaction to completion under reasonable conditions.

• For catalytic systems: Both reagents are widely used. For instance, modern palladium-catalyzed C-H fluorination methods have been developed using both Selectfluor® and NFSI as the terminal fluorinating agent, often enabling regioselectivity that is complementary to the classical SEAr pathway.[22][23]

Experimental Protocols

Safety First: Electrophilic fluorinating reagents are strong oxidizing agents and must be handled with care in a well-ventilated fume hood.[24][25] Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. Avoid contact with combustible materials.[25]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fluorine in psychedelic phenethylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Late-Stage Fluorination: From Fundamentals to Application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmacyjournal.org [pharmacyjournal.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 7. Recent advances in late-stage monofluorination of natural products and their derivatives - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. vaia.com [vaia.com]
• 10. Reactivities of electrophilic N–F fluorinating reagents - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mt.com [mt.com]
• 13. The role of N-fluorobisbenzenesulfonamide in chemical synthesis_Chemicalbook [chemicalbook.com]
• 14. Multi-faceted reactivity of N-fluorobenzenesulfonimide (NFSI) under mechanochemical conditions: fluorination, fluorodemethylation, sulfonylation, and amidation reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. SelectFluor - Enamine [enamine.net]
• 17. brynmawr.edu [brynmawr.edu]
• 18. N-(benzenesulfonyl)-N-fluorobenzenesulfonamide - Enamine [enamine.net]
• 19. chinesechemsoc.org [chinesechemsoc.org]
• 20. Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) [organic-chemistry.org]
• 21. Large-Scale Preparation of Aromatic Fluorides via Electrophilic Fluorination with Functionalized Aryl- or Heteroarylmagnesium Reagents [organic-chemistry.org]
• 22. researchgate.net [researchgate.net]
• 23. pubs.acs.org [pubs.acs.org]
• 24. Fluorination - Wordpress [reagents.acsgcipr.org]
• 25. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Handling Hygroscopic Fluorinated Amine Hydrochlorides

Introduction: Fluorinated amine hydrochlorides are a cornerstone of modern drug discovery, offering unique pharmacological properties. However, their utility is often accompanied by a significant experimental challenge: hygroscopicity. Hygroscopicity is the tendency of a substance to attract and absorb moisture from the surrounding environment[1][2][3]. This seemingly simple property can lead to a cascade of experimental errors, including inaccurate weighing, chemical degradation, altered physical properties, and ultimately, irreproducible results[3][4].

This guide is designed to serve as a dedicated technical resource for researchers, scientists, and drug development professionals. It moves beyond simple instructions to provide a deeper understanding of the mechanisms behind hygroscopicity and offers robust, field-proven strategies to mitigate its impact throughout your experimental workflow.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals of Hygroscopicity

Q1: What exactly is hygroscopicity and why are fluorinated amine hydrochlorides susceptible?

A1: Hygroscopicity is the ability of a solid to absorb or adsorb water from the atmosphere[4][5]. This occurs because of a strong affinity between the compound and water molecules. For fluorinated amine hydrochlorides, this tendency is driven by several factors:

• Ionic Nature: As hydrochloride salts, these compounds are ionic. The charged centers (e.g., R₃NH⁺ Cl⁻) are highly polar and readily attract polar water molecules.

• Hydrogen Bonding: The amine and hydrochloride components provide sites for hydrogen bonding, a strong intermolecular force that can trap water molecules within the crystal lattice or on the solid's surface[4].

• Fluorine's Influence: While fluorine itself is highly electronegative, its effect on hygroscopicity can be complex. The position of fluorine on an aromatic ring can significantly influence the electronic properties and potential for intermolecular interactions[6].

Q2: What are the immediate signs that my compound has absorbed moisture?

A2: The physical manifestation of water uptake can range from subtle to dramatic. Key indicators include:

• Changes in Physical State: You may observe clumping, caking, or the formation of a gummy or pasty texture[2][7]. In severe cases, a phenomenon known as deliquescence can occur, where the solid absorbs so much water it dissolves into a liquid solution[4][8].

• Inaccurate Weighing: A classic sign is a continuously increasing weight reading on an analytical balance as the sample actively pulls moisture from the air[3][9].

• Altered Appearance: The material may change from a free-flowing powder to a dense, sticky solid[4].

Q3: What are the long-term consequences of failing to control moisture exposure?

A3: Ignoring hygroscopicity can jeopardize the integrity of your entire research project. The consequences extend far beyond simple handling difficulties.

Problem Area	Consequences of Uncontrolled Moisture Absorption
Quantitative Accuracy	Inaccurate weighing leads to errors in solution concentration, affecting dose-response curves, kinetic measurements, and stoichiometric calculations[3].
Chemical Stability	The presence of water can initiate or accelerate hydrolysis, leading to the degradation of the active pharmaceutical ingredient (API) and the formation of impurities[3][4].
Physical Properties	Moisture can induce changes in the solid-state form (polymorphism), affecting solubility, dissolution rate, and bioavailability[4][10].
Processability	In a drug development context, hygroscopic powders exhibit poor flowability and may adhere to manufacturing equipment like tablet punches and filling hoppers[4][5].
Reproducibility	Inconsistent water content between batches or experiments leads to high variability in analytical and biological assay results, undermining the reliability of your data[3].

Part 2: Troubleshooting Guide - From Storage to Analysis

This section addresses specific issues you may encounter and provides actionable solutions.

Scenario 1: Storage and Handling

Q4: I just received a new fluorinated amine hydrochloride. How should I store it?

A4: Proper storage is your first line of defense. Never assume a sealed container is sufficient for long-term protection, especially after it has been opened. The appropriate storage method depends on the compound's degree of hygroscopicity.

Below is a decision workflow to guide your storage strategy.

Caption: Decision workflow for storing a new compound.

Q5: My desiccator doesn't seem to be working. The indicating silica gel is pink. What should I do?

A5: An indicating desiccant (typically silica gel) that has changed color (e.g., from blue/orange to pink/green) is saturated with water and is no longer effective[5]. It must be regenerated or replaced.

• Regeneration: Spread the silica gel on a glass dish and heat it in a laboratory oven according to the manufacturer's instructions (typically 120 °C for several hours) until the original color returns. Allow it to cool in a dry environment before placing it back in the desiccator.

• Best Practice: A desiccator is only effective if the desiccant is active and the seal is airtight[11][12]. Always apply a thin layer of vacuum grease to the ground-glass rim to ensure a proper seal[11]. Remember that every time you open the desiccator, you introduce atmospheric moisture, and it takes time for the internal environment to return to a low-humidity state[5][11]. For highly sensitive compounds, a nitrogen-purged desiccator or a glove box is a superior solution[13][14].

Scenario 2: Weighing and Sample Preparation

Q6: I can't get a stable weight on my analytical balance. The reading keeps climbing! How can I weigh my compound accurately?

A6: This is a direct observation of your compound absorbing atmospheric moisture in real-time[9]. Speed and minimizing exposure are critical. A controlled environment is best, but if unavailable, the following protocol will significantly improve accuracy.

Caption: Protocol for accurate weighing by difference.

Why this works: "Weighing by difference" is the gold standard for hygroscopic solids. You are measuring the weight of the closed container before and after transfer, so the compound is never exposed to air while on the balance pan. Using a container with a small opening, like a weighing bottle, further minimizes exposure[9][15].

Q7: My compound has formed hard clumps. Can I still use it?

A7: Clumped material is a sign of significant water absorption[1]. While you can sometimes break up the clumps with a spatula, be aware of the following:

• Inaccurate Concentration: The weighed mass will include an unknown amount of water, leading to a lower-than-expected concentration of your active compound.

• Potential Degradation: The compound may have already started to degrade via hydrolysis[3].

Solution:

• Quantify Water Content: Before use, determine the precise water content using Karl Fischer titration[16][17]. This will allow you to correct the mass and prepare solutions of a known concentration.

• Drying (Use with Caution): For some compounds, it may be possible to remove absorbed water by drying under vacuum at a mild temperature[1][18]. However, this carries the risk of degrading thermally labile compounds or changing their crystalline form[1]. Always consult the compound's stability data first. If stability is a concern, using a fresh, unopened container is the safest option[3].

Scenario 3: Analytical Characterization

Q8: How do I accurately determine the water content of my sample?

A8: The most reliable and specific method for water determination is Karl Fischer (KF) titration[17][19]. It is a redox titration that reacts specifically with water and is not affected by other volatile components[16][17].

Technique	Principle	Best For	Limitations
Karl Fischer Titration	A chemical reaction between the sample's water and an iodine/sulfur dioxide reagent. The endpoint is detected electrochemically[20].	Accurately quantifying low levels of water (ppm to percent levels) in solids and liquids. Considered the gold standard[16][17].	Can be affected by side reactions with certain ketones, aldehydes, or strong acids/bases. Requires specialized equipment.
Thermogravimetric Analysis (TGA)	Measures the change in mass of a sample as it is heated in a controlled atmosphere.	Determining total mass loss upon heating, which can include water and other volatile solvents.	Not specific to water. Cannot distinguish between absorbed water, water of hydration, and volatile solvents[21].
Loss on Drying (LOD)	Measures the mass lost from a sample after drying in an oven for a specified time and temperature[19].	Simple method for estimating total volatile content.	Not specific to water; any substance volatile under the drying conditions will be lost. Can cause thermal degradation[19].

For drug development, KF titration is essential for stability testing and formulation development to precisely track moisture content over time[5][16].

Q9: My NMR spectrum shows a broad peak around 1.5-3.0 ppm, and the integration of my compound peaks seems off. Could this be related to moisture?

A9: Absolutely. The presence of water in your sample or, more commonly, in the deuterated solvent, can cause several issues.

• Water Peak: A broad, exchangeable proton peak from H₂O (or HOD in deuterated solvents) can appear in the spectrum, potentially overlapping with your signals of interest.

• Inaccurate qNMR: In quantitative NMR (qNMR), any uncorrected mass from absorbed water in your reference standard or sample will lead to significant quantification errors[22]. A study on qNMR calibrants showed that even a compound considered stable, like dimethyl sulfone, can absorb enough water in high humidity to affect results[22].

Solution: Always use high-quality, dry deuterated solvents from a freshly opened ampule. When preparing a sample of a hygroscopic compound for NMR, do so quickly in a dry environment (if possible) and analyze it promptly.

Part 3: The Vicious Cycle of Moisture Contamination

Understanding the feedback loop of moisture contamination can reinforce the importance of vigilant handling. Initial exposure can lead to physical changes that accelerate further water uptake.

Caption: The cycle of moisture-induced degradation.

References

• Arigo A et al. (2019). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. J. Pharm. Sci. & Res. Vol. 11(1), 6-10.
• TCA Lab / Alfa Chemistry. Mastering Karl Fischer Moisture Analysis: A Complete Guide. TCA Lab.
• GenFollower. (2026, January 30).
• TutorChase. How do you handle hygroscopic solutes in the lab?. TutorChase.
• PharmaInfo. (2013, June 15). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. PharmaInfo.
• Lim, Z. R., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceuticals.
• CORECHEM Inc. (2024, January 19).
• Al-Ghobari, M. A., et al. (2023). XRD Analysis of Hygroscopic Compounds: Structural Effects and Best Practices. Eng. Proc..
• Veeprho. (2025, May 22). An Overview of USP General Chapter <41> and<1251> Good Weighing Practices. Veeprho.
• Labinsights. (2023, May 8).
• ARDL. Moisture Content by Karl Fischer Titration.
• Urbanetz, N. A. (2008). The Effect of Hygroscopic Formulation Ingredients on the Sorption Characteristics of Tablets. AAPS PharmSciTech.
• MilliporeSigma.
• Benchchem. Navigating the Challenges of Hygroscopic Compounds in Research: A Technical Support Guide. Benchchem.
• Innoweight. (2022). 5 Best Practices for Analytical Balances. Innoweight.
• Labcompare.com. (2023, April 14).
• QAQC Lab.
• Interactive Learning Paradigms, Incorporated. (2025, October 18). The MSDS HyperGlossary: Hygroscopic.
• Chromatography Forum. (2008, October 20). How to weigh a higroscopic substance.
• Ibis Scientific, LLC. (2025, May 19). The Role of Desiccants in Protecting Hygroscopic Chemicals. Ibis Scientific, LLC.
• Rompicharla, V. (2019, November 19).
• Sigma-Aldrich. Preservation of Moisture-Sensitive Chemical Reagents. Sigma-Aldrich.
• Terra Universal. (2016, March 10). Moisture-Free Storage: Nitrogen or Desiccant?. Terra Universal.
• Pharmaguideline. (2011, September 19).
• Equilibar. (2021, February 16). APIs and Vacuum Drying. Equilibar.
• Wikipedia.
• Wipf Group. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh.
• POBEL. (2025, June 17).
• Nelson, M. A., et al. (2021). Hygroscopic Tendencies of Substances Used as Calibrants for Quantitative Nuclear Magnetic Resonance Spectroscopy. Analytical Chemistry.

• Vulcanchem. amine hydrochloride. Vulcanchem.

Sources

• 1. tutorchase.com [tutorchase.com]
• 2. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmainfo.in [pharmainfo.in]
• 6. [(2-Fluorophenyl)methyl](prop-2-en-1-yl)amine hydrochloride (1158194-34-3) for sale [vulcanchem.com]
• 7. ibisscientific.com [ibisscientific.com]
• 8. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
• 9. genfollower.com [genfollower.com]
• 10. XRD Analysis of Hygroscopic Compounds: Structural Effects and Best Practices [scirp.org]
• 11. Desiccator - Wikipedia [en.wikipedia.org]
• 12. pobel.com [pobel.com]
• 13. terrauniversal.com [terrauniversal.com]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. veeprho.com [veeprho.com]
• 16. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 17. ardl.com [ardl.com]
• 18. equilibar.com [equilibar.com]
• 19. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 20. qclabequipment.com [qclabequipment.com]
• 21. labinsights.nl [labinsights.nl]
• 22. pubs.acs.org [pubs.acs.org]

Technical Support Center: DAST &amp; Deoxo-Fluor Post-Reaction Processing

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing the potent fluorinating agents DAST (Diethylaminosulfur Trifluoride) and Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur Trifluoride). This resource provides in-depth troubleshooting guides and frequently asked questions to navigate the critical post-reaction steps of quenching and purification. Our focus is to equip you with the knowledge to safely and efficiently isolate your desired fluorinated products while managing the reactive byproducts inherent to these powerful reagents.

Introduction: The Challenge of Post-Fluorination Workup

DAST and Deoxo-Fluor are indispensable tools for the conversion of alcohols and carbonyls to their fluorinated counterparts.[1][2] However, their high reactivity presents unique challenges during reaction workup. Both reagents react violently with water, generating hazardous hydrogen fluoride (HF).[3][4][5][6] Furthermore, incomplete reaction and the formation of various byproducts can complicate the purification process, impacting yield and purity.

Deoxo-Fluor is generally considered more thermally stable than DAST, offering a safer profile for many applications.[3][7][8][9] Despite this, both demand meticulous handling and a well-designed workup strategy. This guide will address the most common issues encountered and provide scientifically grounded, field-proven solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: My reaction is complete. What is the safest and most effective way to quench residual DAST or Deoxo-Fluor?

Answer: The primary goal of quenching is to neutralize any remaining active fluorinating reagent and its immediate byproducts safely. The standard and most recommended method is a slow, controlled addition of the reaction mixture to a cooled, stirred, saturated aqueous solution of sodium bicarbonate (NaHCO₃).[4][10]

Causality Explained:

• Neutralization of HF: DAST and Deoxo-Fluor hydrolyze to produce HF.[3][4][5][11] Sodium bicarbonate, a weak base, effectively neutralizes the highly corrosive and toxic HF, converting it to sodium fluoride (NaF) and carbonic acid, which subsequently decomposes to CO₂ and water.

• Control of Exotherm: The reaction of these fluorinating agents with water is highly exothermic.[3] Performing the quench at a low temperature (typically 0 °C) and adding the reaction mixture slowly to the quenching solution allows for better temperature control, preventing a dangerous runaway reaction.

• Gas Evolution: The neutralization process generates carbon dioxide gas. A slow addition rate and vigorous stirring are crucial to manage the effervescence and prevent excessive foaming or pressure buildup.

Step-by-Step Quenching Protocol:

• In a separate flask, prepare a saturated aqueous solution of sodium bicarbonate. Cool this solution to 0 °C in an ice bath.

• While vigorously stirring the bicarbonate solution, slowly add the reaction mixture dropwise via a dropping funnel.

• Monitor the temperature of the quenching solution and the rate of gas evolution. If either becomes excessive, pause the addition until it subsides.

• Once the addition is complete, allow the mixture to slowly warm to room temperature while continuing to stir for at least 30 minutes to ensure complete quenching.

• Proceed with the aqueous workup and extraction of your product.

FAQ 2: I've quenched my reaction, but I'm having trouble with the separation during the aqueous workup. What could be the cause?

Answer: Emulsion formation and poor phase separation are common issues. This is often due to the formation of amphiphilic byproducts or the presence of fine particulate matter.

Troubleshooting Steps:

• Addition of Brine: Adding a saturated solution of sodium chloride (brine) can help to break emulsions. The increased ionic strength of the aqueous phase forces the organic components out of solution, leading to better phase separation.

• Filtration: If insoluble salts (like NaF) are causing issues, filtering the entire biphasic mixture through a pad of Celite® or diatomaceous earth can remove these particulates and improve separation.

• Solvent Modification: Adding more of the organic extraction solvent can sometimes help to break up an emulsion by diluting the organic phase.

FAQ 3: My NMR spectrum shows several unidentified fluorine-containing impurities. What are the likely byproducts of DAST and Deoxo-Fluor reactions?

Answer: Besides the desired product, several fluorine-containing byproducts can form, complicating purification.

Common Byproducts and Their Origins:

• Elimination Products: Dehydration of alcohols to form alkenes is a common side reaction, particularly with substrates prone to carbocation formation.[12] DAST is often reported to produce more elimination byproducts than Deoxo-Fluor or newer reagents like XtalFluor.[7][13]

• Rearranged Products: Acid-labile substrates can undergo rearrangement in the presence of HF generated in situ.[14]

• Thionyl Fluoride Derivatives: The core of the DAST/Deoxo-Fluor reagent can break down into various sulfur-oxyfluoride species during workup.

Visualizing the Reaction and Quenching Process:

Caption: Workflow from deoxofluorination to pure product.

FAQ 4: How can I effectively remove these polar, fluorine-containing byproducts during purification?

Answer: Standard silica gel chromatography is often the method of choice. However, the unique nature of fluorinated compounds and their byproducts may require some optimization.

Purification Strategies:

• Column Chromatography:

  • Silica Gel: Most effective for separating the desired, often less polar, fluorinated product from more polar, oxygen-containing byproducts.[4]

  • Fluorinated Phases: For challenging separations of compounds with similar polarities, specialized fluorous solid-phase extraction (F-SPE) or chromatography on fluorinated silica gel can be highly effective.

• Aqueous Washes: Thoroughly washing the organic layer with water and brine during the initial workup is crucial for removing the bulk of water-soluble inorganic fluoride salts and other polar impurities.[4][10]

• Scavenger Resins: For continuous flow applications or to simplify batch workups, scavenger columns containing materials like calcium carbonate or silica can be used to remove inorganic fluoride and excess reagent.[15][16]

Comparative Table of Purification Techniques:

Technique	Principle	Best For	Limitations
Aqueous Wash	Partitioning	Removing inorganic salts (e.g., NaF) and highly polar byproducts.	Ineffective for non-polar byproducts; can lead to emulsions.
Silica Gel Chromatography	Adsorption	General purpose purification, separating compounds based on polarity.	Can be challenging for separating compounds of very similar polarity.
Fluorous SPE	Fluorous Interaction	Separating highly fluorinated compounds from non-fluorinated ones.	Requires specialized stationary phases and solvents.
Scavenger Columns	Sequestration	In-line removal of excess reagent and inorganic fluoride in flow chemistry.[15]	Less common for standard batch processing; requires specific setup.

FAQ 5: I am concerned about the potential for residual HF to damage my glass equipment. What precautions should I take?

Answer: This is a valid concern as HF readily etches glass.[13]

Mitigation Strategies:

• Use of Plasticware: Whenever possible, conduct reactions and workups in plastic (e.g., Teflon, polyethylene) vessels, especially for the quenching step where the concentration of HF is highest before neutralization.[8]

• Prompt and Thorough Quenching: The most effective way to prevent damage is to ensure that all HF is rapidly and completely neutralized during the workup. Do not let the crude reaction mixture sit for extended periods before quenching.

• Newer Reagents: For applications where HF is particularly problematic, consider alternative reagents like XtalFluor, which do not generate free HF.[13][17]

Safety First: A Non-Negotiable Pillar

Working with DAST and Deoxo-Fluor requires strict adherence to safety protocols. These reagents are corrosive, react violently with water, and can cause severe burns.[11][18] DAST, in particular, can decompose explosively upon heating.[5][14]

Mandatory Safety Precautions:

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[18]

• Fume Hood: All manipulations must be performed in a well-ventilated chemical fume hood.[3][18]

• Material Compatibility: Avoid contact with water and glass where possible.[18] Store reagents in tightly sealed containers in a cool, dry place.[18]

• Emergency Preparedness: Have an emergency plan in place. Ensure access to a safety shower, eyewash station, and appropriate first aid for HF exposure (e.g., calcium gluconate gel).

Visualizing the Quenching Decision Tree:

Caption: Step-by-step logic for a safe and effective quench.

References

• Safety First: Handling Diethylaminosulfur Trifluoride (DAST) in the Laboratory. (2026, January 17). NINGBO INNO PHARMCHEM CO.,LTD.
• DAST - ChemBK. (2024, April 9). ChemBK.
• Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents - PMC.
• Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling. (2010, April 21).
• Diethylaminosulfur trifluoride - Wikipedia.Wikipedia.
• 5 - Organic Syntheses Procedure.Organic Syntheses.
• Alcohol to Fluoro / Carbonyl to Difluoro using Deoxofluor (BAST) - Organic Synthesis.Organic Synthesis.
• Deoxyfluorination with 2-Pyridinesulfonyl Fluoride (PyFluor) - Sigma-Aldrich.Sigma-Aldrich.
• DAST - Cheshire Organics.Cheshire Organics.
• US6080886A - Fluorination with aminosulfur trifluorides - Google Patents.
• ChemInform Abstract: DAST and Deoxofluor Mediated Nucleophilic Fluorination Reactions of Organic Compounds | Request PDF - ResearchGate. (2025, August 10).
• Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor) - Common Organic Chemistry.Common Organic Chemistry.
• TCI Practical Example: Fluorination of an Alcohol Using DAST - Tokyo Chemical Industry.Tokyo Chemical Industry.
• Deoxofluor - Enamine.Enamine.
• Alcohol to Fluoride - Common Organic Chemistry.Common Organic Chemistry.
• Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling. (2010, April 21).
• Alcohol to Fluoro / Carbonyl to Difluoro using DAST - Organic Synthesis.Organic Synthesis.
• DAST and Deoxofluor Mediated Nucleophilic Fluorination Reactions of Organic Compounds.Bentham Science.
• Fluorination Chemistry Performed in a Modular Flow Reactor Introduction to Flow Chemistry - Vapourtec.Vapourtec.
• Development of fluorination methods using continuous-flow microreactors - ResearchGate. (2025, August 6).

Sources

• 1. researchgate.net [researchgate.net]
• 2. eurekaselect.com [eurekaselect.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. cheshireorganics.com [cheshireorganics.com]
• 6. Deoxofluor - Enamine [enamine.net]
• 7. Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor) [commonorganicchemistry.com]
• 9. Alcohol to Fluoride - Common Conditions [commonorganicchemistry.com]
• 10. organic-synthesis.com [organic-synthesis.com]
• 11. chembk.com [chembk.com]
• 12. US6080886A - Fluorination with aminosulfur trifluorides - Google Patents [patents.google.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Diethylaminosulfur trifluoride - Wikipedia [en.wikipedia.org]
• 15. vapourtec.com [vapourtec.com]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. nbinno.com [nbinno.com]

Safety & Regulatory Compliance

Personal protective equipment for handling (1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine

Comprehensive Safety Protocol: Handling (1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine

This guide provides essential safety and handling protocols for (1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine (CAS No. 1246567-33-8), a compound utilized in advanced pharmaceutical research and development. As a Senior Application Scientist, my objective is to offer a framework that ensures not only procedural compliance but also a deep understanding of the causality behind each safety recommendation. Adherence to these protocols is critical for minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Risk Assessment

(1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine is a solid substance whose toxicological properties have not been exhaustively investigated[1]. However, based on available Safety Data Sheets (SDS) for this and structurally similar compounds, it is classified with specific hazards that dictate the required protective measures. The primary routes of exposure are inhalation of dust, skin contact, eye contact, and ingestion[2][3].

The compound is categorized as harmful and an irritant, demanding careful handling to avoid adverse health effects.

Table 1: Summary of Hazards

Hazard Classification	GHS Hazard Statement	Potential Effects
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed	Ingestion may lead to systemic toxicity[1][4][5].
Skin Corrosion/Irritation (Category 2)	H315: Causes skin irritation	Direct contact can cause redness, itching, and inflammation[1][6].
Serious Eye Damage/Irritation (Category 2A)	H319: Causes serious eye irritation	Contact with eyes can result in significant irritation and potential damage[1][5][6].

| Specific target organ toxicity, single exposure (Category 3) | H335: May cause respiratory irritation | Inhalation of dust may irritate the respiratory tract[1][6]. |

Due to these classifications, a comprehensive approach to personal protective equipment (PPE) is mandatory.

Core Personal Protective Equipment (PPE) Protocol

The selection of PPE is not merely a checklist; it is a system designed to create a complete barrier between the researcher and the chemical, mitigating the risks identified above.

Directive: Wear safety glasses with side-shields meeting government standards such as NIOSH (US) or EN 166 (EU). A face shield is required when there is a risk of splashing or significant dust generation[1][7].

Causality: The H319 classification (Causes serious eye irritation) makes eye protection non-negotiable. Safety glasses protect against accidental contact from airborne particles. A face shield provides a broader barrier, safeguarding the entire face from splashes or unexpected aerosolization during weighing or transfer operations[1].

Directive: Handle with chemically resistant, impervious gloves (e.g., nitrile or butyl rubber) that have been inspected for integrity prior to use[1][2]. Use proper glove removal technique—without touching the glove's outer surface—to avoid skin contact. Dispose of contaminated gloves immediately after use[1][8].

Causality: The H315 classification (Causes skin irritation) necessitates robust hand protection. Gloves prevent direct dermal contact. The procedure for removal is as critical as wearing them; improper removal can transfer the chemical from the glove surface to the skin, negating the protective measure.

Directive: A full-length laboratory coat or a complete suit protecting against chemicals is required. The type of protective equipment must be selected according to the concentration and amount of the substance at the specific workplace[1][2]. Ensure clothing is kept clean and remove any contaminated items immediately[3][9].

Causality: While the primary risks are to the skin on the hands and face, accidental spills can affect larger areas. A lab coat provides a removable barrier that protects personal clothing and underlying skin from contamination.

Directive: Use respiratory protection when dust formation is unavoidable. A NIOSH-approved P95 (US) or P1 (EU EN 143) particulate respirator is recommended for nuisance exposures[1]. All respiratory protection programs must adhere to OSHA 29 CFR 1910.134 and ANSI Z88 standards[3].

Causality: The H335 classification (May cause respiratory irritation) indicates a risk from inhaling airborne particles. Engineering controls should be the primary method of minimizing this risk, but a respirator provides essential personal protection when these controls are insufficient or during a spill cleanup.

Engineering Controls and Safe Handling Procedures

PPE is the last line of defense. The primary method for ensuring safety is through robust engineering controls and standardized handling protocols.

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible and have been recently tested[10].

• Ventilation: All handling of (1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine, including weighing and transfers, must be conducted within a properly functioning chemical fume hood to minimize inhalation exposure[1][8].

• Avoiding Dust: Handle the solid material carefully to avoid the formation of dust and aerosols[1][10]. Do not perform actions like crushing or grinding outside of a contained system.

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical and before leaving the laboratory, eating, or drinking[1][9].

• Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizing agents[7][10]. Recommended storage is at 2-8°C under an inert atmosphere[1].

Emergency and Disposal Plans

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1][9].

• Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area with plenty of soap and water. If irritation persists, consult a physician[1][9].

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[1][9].

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician immediately[1][9].

All waste, including the chemical itself and any contaminated materials (gloves, wipes, containers), must be treated as hazardous.

• Collection: Collect waste in a suitable, closed, and clearly labeled container[1][10].

• Disposal: Arrange for disposal through a licensed professional waste disposal service[1]. Do not allow the product to enter drains or waterways[1][8].

• Container Disposal: Empty containers may retain product residue and should be disposed of as unused product[1].

Visual Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling (1R)-2-Fluoro-1-(4-methoxyphenyl)ethanamine from initial preparation to final disposal.

Caption: A flowchart detailing the procedural steps for safe chemical handling.

References

• Safety Data Sheet - Angene Chemical . (2021, May 1). Angene Chemical. Retrieved from [Link]

• (R)-1-(4-Fluoro-3-methoxyphenyl)ethanamine | CAS 1157581-09-3 . American Elements. Retrieved from [Link]

• Chemwatch GHS SDS in English (European) 48281 . Chemwatch. Retrieved from [Link]

• Personal Protective Equipment . Organisation for the Prohibition of Chemical Weapons (OPCW). Retrieved from [Link]

• Material Safety Data Sheet - Phenethylamine - Cole-Parmer . (2004, January 6). Cole-Parmer. Retrieved from [Link]

Sources

• 1. angenechemical.com [angenechemical.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. (R)-1-(2-Fluoro-4-methoxyphenyl)ethanamine hydrochloride | 1309598-55-7 [sigmaaldrich.com]
• 5. fluorochem.co.uk [fluorochem.co.uk]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. static.cymitquimica.com [static.cymitquimica.com]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.ca [fishersci.ca]